Open cell foam materials as Pd reservoirs for Suzuki–Miyaura coupling catalysis at ppb level†

Reaction Chemistry & Engineering Pub Date: 2023-04-06 DOI: 10.1039/D3RE00111C

Abstract

For the Suzuki–Miyaura C–C coupling, it is well accepted that the active catalytic species in the liquid phase are leached from the solid palladium precursor. This was demonstrated for shaped solid Pd precursors which allows fixed-bed applications in flow chemistry. Yet, many interesting solid Pd precursors, including supported nanoparticles (NPs), are available as finely divided powders that cannot be used in fixed-bed reactors because of the too high pressure drop generated. In this work, open cell foam materials (OCF) are used as supports for Pd/C, Siliacat-Pd(0) and Pd(II)-DPP catalysts powders and Pd(0) NPs. The coupling of 4-iodoacetophenone with phenylboronic acid is used as a model reaction to evaluate the activity of leached species. Some experiments with other aryl halides are also reported. It is shown that all the catalytic foams are able to leach active species and that trace amounts in the range 30–300 ppb of Pd in solution are sufficient to carry out the reaction while maintaining a low pressure drop.

Graphical abstract: Open cell foam materials as Pd reservoirs for Suzuki–Miyaura coupling catalysis at ppb level
Open cell foam materials as Pd reservoirs for Suzuki–Miyaura coupling catalysis at ppb level†
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